Iminostilbene-d2
Description
Iminostilbene, also known as Dibenzazepine, is a chemical compound with two benzene rings fused to an azepine ring . It is a precursor of some active pharmaceutical ingredients including well-known anti-epileptic drug carbamazepine . It also exhibits toxic properties and poses a threat to the natural environment .
Synthesis Analysis
Iminostilbene can be synthesized in a one-step process using iminodibenzyl as a raw material, under the presence of a hydrogen acceptor .
Molecular Structure Analysis
The molecular formula of Iminostilbene is C14H11N . It is formed by an azepine (unsaturated heterocycle, being the center of the molecule) and two benzene rings .
Chemical Reactions Analysis
Carbamazepine, a well-known anticonvulsant, is a carbamylated derivative of iminostilbene . N-Acyl-urea derivatives of carbamazepine were synthesized through the reactions of iminostilbene with acyl-isocyanates .
Physical and Chemical Properties Analysis
Iminostilbene has a molar mass of 193.249 g/mol . Thermodynamic and structural properties of Iminostilbene were studied using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), powder X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) . DSC measurements suggest that in the vicinity of the melting point, some enantiotropic transition takes place .
Safety and Hazards
Future Directions
Iminostilbene is a commonly mentioned substance during the examination of its derivatives, but there is a lack of thorough investigation of the compound itself, especially concerning its properties at temperatures close to the melting point . Therefore, future research could focus on these areas to gain a better understanding of Iminostilbene.
Properties
IUPAC Name |
5,6-dideuterio-11H-benzo[b][1]benzazepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)15-13/h1-10,15H/i9D,10D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCGTWRLJTMHIQZ-QDRJLNDYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=CC=CC=C3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C2=CC=CC=C2NC3=CC=CC=C13)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50662036 |
Source
|
| Record name | (10,11-~2~H_2_)-5H-Dibenzo[b,f]azepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50662036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1189918-57-7 |
Source
|
| Record name | (10,11-~2~H_2_)-5H-Dibenzo[b,f]azepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50662036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,17-Nonadecafluoro-3-(2-hydroxyethyl)-5-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-nonadecafluoroundecyl)oxy]-4,6-dioxa-3-aza-5-phosphaheptadecan-1-ol 5-oxide](/img/structure/B563363.png)
![2-(R)-[1-(S)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy]-3-(S)-fluorophenylmorpholine-d2](/img/structure/B563365.png)
![3-Bromo-s-triazolo[3,4-a]phthalazine](/img/structure/B563371.png)
